Cas no 115505-09-4 (Ethanone, 2-(ethylthio)-1-(4-methoxyphenyl)-)

Ethanone, 2-(ethylthio)-1-(4-methoxyphenyl)- is a specialized organic compound featuring a thioether and methoxy-substituted aromatic moiety. Its molecular structure, combining an ethylthio group at the 2-position and a 4-methoxyphenyl group at the 1-position of the ethanone backbone, lends itself to applications in synthetic chemistry, particularly as an intermediate in pharmaceuticals or agrochemicals. The presence of the methoxy group enhances electron density, potentially improving reactivity in electrophilic substitutions or coupling reactions. The ethylthio substituent may contribute to unique solubility or binding properties. This compound is of interest for research and industrial synthesis due to its functional group versatility and potential role in constructing complex molecular architectures.

Ethanone, 2-(ethylthio)-1-(4-methoxyphenyl)- structure

115505-09-4 structure

Product name:Ethanone, 2-(ethylthio)-1-(4-methoxyphenyl)-

CAS No:115505-09-4

MF:C₁₁H₁₄O₂S

MW:210.29266

CID:1205424

PubChem ID:43801964

Ethanone, 2-(ethylthio)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 2-(ethylthio)-1-(4-methoxyphenyl)-
- 2-(ethylthio)-1-(4-methoxyphenyl)ethanone
- 2-ethylsulfanyl-1-(4-methoxyphenyl)ethanone
- 2-(Ethylsulfanyl)-1-(4-methoxyphenyl)ethan-1-one
- EN300-394484
- DTXSID30656352
- DB-312860
- 115505-09-4
- Inchi： InChI=1S/C11H14O2S/c1-3-14-8-11(12)9-4-6-10(13-2)7-5-9/h4-7H,3,8H2,1-2H3
- InChI Key： HTYVBAYXSKZNOC-UHFFFAOYSA-N
- SMILES： CCSCC(=O)C1=CC=C(C=C1)OC

Computed Properties

Exact Mass: 210.07152
Monoisotopic Mass: 210.07145086g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 51.6Å²

Experimental Properties

PSA: 26.3

Ethanone, 2-(ethylthio)-1-(4-methoxyphenyl)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-394484-0.05g	2-(ethylsulfanyl)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4		0.05g	$612.0	2023-03-02
Enamine	EN300-394484-5.0g	2-(ethylsulfanyl)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4		5.0g	$2110.0	2023-03-02
Enamine	EN300-394484-1.0g	2-(ethylsulfanyl)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4		1g	$0.0	2023-06-07
Enamine	EN300-394484-2.5g	2-(ethylsulfanyl)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4		2.5g	$1428.0	2023-03-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580738-5g	2-(Ethylthio)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4	98%	5g	￥51695.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580738-100mg	2-(Ethylthio)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4	98%	100mg	￥13440.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580738-50mg	2-(Ethylthio)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4	98%	50mg	￥13923.00	2024-08-09
Enamine	EN300-394484-0.5g	2-(ethylsulfanyl)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4		0.5g	$699.0	2023-03-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580738-2.5g	2-(Ethylthio)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4	98%	2.5g	￥32487.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580738-500mg	2-(Ethylthio)-1-(4-methoxyphenyl)ethan-1-one	115505-09-4	98%	500mg	￥17126.00	2024-08-09